Cas no 421567-49-9 ([5-(4-amino-phenyl)-4-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid)

• Product name: [5-(4-amino-phenyl)-4-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
• CAS No: 421567-49-9
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• CID: 927837
• PubChem ID: 715728

[5-(4-amino-phenyl)-4-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [5-(4-amino-phenyl)-4-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
• 2-[[5-(4-aminophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• CHEMBL4168073
• [5-(4-Amino-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
• AKOS000286775
• DB-179684
• SR-01000472261-1
• 2-((5-(4-Aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• [5-(4-Amino-phenyl)-4-methyl-4h-[1,2,4]triazol-3-ylsulfanyl]-aceticacid
• SR-01000472261
• 2-((5-(4-Aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• 421567-49-9
• EU-0042661
• HMS611C05
• ChemDiv1_008497
• AN-988/37365008
• {[5-(4-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

• MDL： MFCD02627932
• Inchi： InChI=1S/C11H12N4O2S/c1-15-10(7-2-4-8(12)5-3-7)13-14-11(15)18-6-9(16)17/h2-5H,6,12H2,1H3,(H,16,17)
• InChI Key： WAXMXWSTXGKATB-UHFFFAOYSA-N
• SMILES： CN1C(=NN=C1SCC(=O)O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 263.060271
• Monoisotopic Mass: 263.060271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 0.8

Experimental Properties

• Boiling Point: 569.5°C at 760 mmHg
• Flash Point: 298.2°C

[5-(4-amino-phenyl)-4-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl]-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT